4-(3-chlorophenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 4-(3-chlorophenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H9ClN4S/c14-10-2-1-3-11(8-10)18-12(16-17-13(18)19)9-4-6-15-7-5-9/h1-8H,(H,17,19)
• InChI Key: QNMAMRQMXGVQAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=NNC2=S)C3=CC=NC=C3
• Molecular Formula: C13H9ClN4S
• Molecular Weight: 288.76 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives typically involves hetero-cyclization reactions. For example, a related compound, 4-(4-chlorophenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione, was synthesized through the reaction of 4-chlorophenyl isothiocyanate and formic hydrazide (Yeo, Azizan, & Tiekink, 2019). This method may offer insights into the synthesis of 4-(3-chlorophenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, highlighting the importance of selecting appropriate reactants and conditions to achieve the desired heterocyclic framework.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is characterized by the presence of a triazole ring, which significantly influences the compound's physical and chemical properties. X-ray crystallography on related compounds confirms the presence of the thione tautomer and reveals the planarity of the five-membered ring, which forms a dihedral angle with appended rings, indicating an almost orthogonal relationship. These structural features contribute to the formation of supramolecular dimers through hydrogen bonds and other interactions, leading to a three-dimensional architecture (Yeo, Azizan, & Tiekink, 2019).